Cas no 13404-83-6 (1-Butanone, 1-(2-methoxyphenyl)-)

• Product Name: 1-Butanone, 1-(2-methoxyphenyl)-
• CAS No: 13404-83-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1234731
• PubChem ID: 12353754
• Update Time: 2024-03-01

1-Butanone, 1-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2-methoxyphenyl)-
• 1-(2-methoxyphenyl)butan-1-one
• DTXSID20493531
• SCHEMBL5307918
• 13404-83-6
• o-methoxybutyrophenone
• N13987
• 1-Butanone, 1-(methoxyphenyl)-
• 2'-Methoxybutyrophenone
• 1-(2-methoxy-phenyl)-butan-1-one

• MDL： MFCD11617480
• Inchi： 1S/C11H14O2/c1-3-6-10(12)9-7-4-5-8-11(9)13-2/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： XLMQKIPKERJVHK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CCC)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones